2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]-1-butanol

• Molecular Formula: C14H22BrNO3
• Molecular Weight: 332.23 g/mol
• IUPAC Name: 2-[(5-bromo-2-ethoxy-3-methoxyphenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C14H22BrNO3/c1-4-12(9-17)16-8-10-6-11(15)7-13(18-3)14(10)19-5-2/h6-7,12,16-17H,4-5,8-9H2,1-3H3
• InChI Key: UWPFDJBLRXUAPM-UHFFFAOYSA-N
• SMILES: CCC(CO)NCC1=CC(=CC(=C1OCC)OC)Br
• Canonical SMILES: CCC(CO)NCC1=C(C(=CC(=C1)Br)OC)OCC

Description

2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]-1-butanol is a chemical compound that has been widely studied for its potential use in scientific research. It is a synthetic molecule that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]-1-butanol involves its binding to the GPR35 receptor and inhibiting its activity. This results in a range of downstream effects, including changes in intracellular signaling pathways and gene expression. The compound has also been shown to have effects on other receptors, such as the serotonin 5-HT1A receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and complex. Studies have shown that the compound can modulate the activity of various signaling pathways, including the cAMP and ERK pathways. It has also been shown to have effects on cell proliferation, migration, and apoptosis. In addition, the compound has been studied for its potential use in treating various diseases, including cancer, inflammation, and neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]-1-butanol in lab experiments is its potency and selectivity for the GPR35 receptor. This makes it a valuable tool for investigating the role of this receptor in various biological processes. However, the compound also has some limitations, including its potential for off-target effects on other receptors and its relatively low solubility in aqueous solutions.

Future Directions

There are many potential future directions for research on 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]-1-butanol. One area of investigation is its use in studying the role of the GPR35 receptor in various disease states, such as cancer and inflammation. Another potential direction is the development of more potent and selective analogs of the compound for use in research and potential therapeutic applications. Additionally, the compound could be studied in combination with other drugs to investigate potential synergistic effects.

Synthesis Methods

The synthesis of 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]-1-butanol involves a multi-step process that begins with the reaction of 5-bromo-2-ethoxy-3-methoxybenzaldehyde with butylamine. This reaction results in the formation of the intermediate 2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]-1-butanal, which is then reduced to this compound using sodium borohydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-[(5-Bromo-2-ethoxy-3-methoxybenzyl)amino]-1-butanol has been studied for its potential use in a range of scientific research applications. One of the most promising areas of investigation is its use as a tool for studying G protein-coupled receptors (GPCRs), which are a family of proteins that play a key role in many physiological processes. The compound has been shown to be a potent and selective antagonist of the GPR35 receptor, making it a valuable tool for investigating the role of this receptor in various biological processes.